2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione

• Molecular Formula: C9H12N4OS
• Molecular Weight: 224.29 g/mol
• IUPAC Name: 2-amino-5-(3-hydroxypropyl)-1,7-dihydropyrrolo[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C9H12N4OS/c10-9-12-7-6(8(15)13-9)5(4-11-7)2-1-3-14/h4,14H,1-3H2,(H4,10,11,12,13,15)
• InChI Key: ZXBBIAKJEWRAMG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)NC(=NC2=S)N)CCCO

Description

2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione is a heterocyclic compound that belongs to the pyrrolo[2,3-d]pyrimidine family. This compound is of significant interest due to its potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. The unique structure of this compound, which includes an amino group, a hydroxypropyl group, and a thione group, contributes to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the pyrrolo[2,3-d]pyrimidine core.

Functional Group Introduction:

Thione Formation: The thione group can be introduced by treating the intermediate compound with sulfur-containing reagents under suitable conditions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione undergoes various chemical reactions, including:

Oxidation: The hydroxypropyl group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The thione group can be reduced to a thiol group using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, bases like potassium carbonate.

Major Products

Oxidation: Aldehydes, carboxylic acids.

Reduction: Thiol derivatives.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione has several scientific research applications:

Medicinal Chemistry: This compound is investigated for its potential as a kinase inhibitor, which can be used in cancer therapy.

Pharmacology: It is studied for its antiviral properties, particularly as a non-nucleoside reverse transcriptase inhibitor (NNRTI) for HIV-1.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione involves its interaction with specific molecular targets:

Kinase Inhibition: The compound binds to the ATP-binding site of kinases, inhibiting their activity and thereby blocking signal transduction pathways involved in cell proliferation.

Reverse Transcriptase Inhibition: As an NNRTI, it binds to the reverse transcriptase enzyme of HIV-1, preventing the transcription of viral RNA into DNA and thus inhibiting viral replication.

Comparison with Similar Compounds

Similar Compounds

Ribociclib: A selective CDK4/6 inhibitor with a pyrrolo[2,3-d]pyrimidine moiety.

Palbociclib: Another CDK4/6 inhibitor with a pyrido[2,3-d]pyrimidine structure.

Tofacitinib: A JAK inhibitor with a 7-deazapurine core.

Uniqueness

2-Amino-5-(3-hydroxypropyl)-3H-pyrrolo[2,3-d]pyrimidine-4(7H)-thione is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity. Its ability to act as both a kinase inhibitor and an NNRTI highlights its versatility and potential for therapeutic applications.